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Compound of Interest

Compound Name: GSK2194069

Cat. No.: B607780 Get Quote

Technical Support Center: GSK2194069
This technical support guide provides troubleshooting advice and frequently asked questions

regarding the solubility of GSK2194069, a potent inhibitor of human fatty acid synthase

(FASN). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is GSK2194069 and what is its primary mechanism of action?

A1: GSK2194069 is a potent and selective inhibitor of human fatty acid synthase (hFASN), with

an IC50 value of 7.7 nM.[1][2][3][4] It specifically inhibits the β-ketoacyl reductase (KR) activity

of hFASN.[5] By blocking this enzyme, GSK2194069 disrupts the de novo synthesis of long-

chain fatty acids, a pathway that is often upregulated in cancer cells, making it a target for

cancer therapy.[2][5][6]

Q2: What are the recommended solvents for dissolving GSK2194069?

A2: GSK2194069 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the most

effective, with a solubility of up to 100 mM. It is also soluble in ethanol and DMF.[7] For in vivo

applications, specific formulations using co-solvents are recommended.

Q3: I am observing precipitation or cloudiness when preparing my GSK2194069 stock solution.

What should I do?
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A3: If you observe precipitation, gentle heating and/or sonication can be used to help dissolve

the compound.[1] It is also crucial to use freshly opened, anhydrous DMSO, as hygroscopic

(water-absorbed) DMSO can significantly impact solubility.[1] If the issue persists, consider

preparing a more dilute stock solution.

Q4: What are some recommended formulations for in vivo experiments?

A4: For in vivo studies, several multi-solvent systems are suggested to maintain the solubility of

GSK2194069 in an aqueous environment. Here are a few protocols that yield a clear solution

at ≥ 2.5 mg/mL (5.83 mM):[1]

Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

Protocol 2: 10% DMSO and 90% (20% SBE-β-CD in Saline).[1]

Protocol 3: 10% DMSO and 90% Corn Oil.[1]

Q5: How should I properly store stock solutions of GSK2194069?

A5: Stock solutions of GSK2194069 should be stored at -20°C for up to one year or at -80°C

for up to two years.[1]

Troubleshooting Guide
This guide addresses common solubility issues encountered during experiments with

GSK2194069.

Issue: Precipitate forms after adding the stock solution
to an aqueous buffer.

Possible Cause: The concentration of the organic solvent (like DMSO) from the stock

solution is too high in the final aqueous solution, causing the compound to crash out.

Solution:

Decrease the final concentration of GSK2194069 in your experiment.
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Increase the percentage of co-solvents (like PEG300 or Tween-80) in your final aqueous

solution, if your experimental design permits.

Prepare a more dilute initial stock solution in DMSO.

Quantitative Solubility Data
The following table summarizes the maximum solubility concentrations for GSK2194069 in

various solvents.

Solvent
Max Concentration
(mg/mL)

Max Concentration (mM)

DMSO ≥ 100 mg/mL 233.38 mM

DMSO 42.85 mg/mL 100 mM

DMSO 20 mg/mL -

DMF 30 mg/mL -

Ethanol 8.57 mg/mL 20 mM

Ethanol 1 mg/mL -

Note: Data is compiled from multiple sources and may vary based on the specific batch and

purity of the compound.[1][7]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

GSK2194069 (Molecular Weight: 428.48 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortexer

Sonicator (optional)

Procedure:

Weigh out 1 mg of GSK2194069 powder and place it into a sterile microcentrifuge tube.

To prepare a 10 mM stock solution, add 233.4 µL of anhydrous DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved.

If the compound does not fully dissolve, gently warm the solution or place it in a sonicator

bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.

Visualizations
Troubleshooting Workflow for GSK2194069 Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. xcessbio.com [xcessbio.com]

3. interpriseusa.com [interpriseusa.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b607780?utm_src=pdf-body-img
https://www.benchchem.com/product/b607780?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GSK2194069.html
https://www.xcessbio.com/products/m8591
https://interpriseusa.com/product/gsk2194069-1-mg/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. selleckchem.com [selleckchem.com]

5. A human fatty acid synthase inhibitor binds β-ketoacyl reductase in the keto-substrate site
- PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [GSK2194069 solubility issues and recommended
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607780#gsk2194069-solubility-issues-and-
recommended-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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